![molecular formula C14H14N2O2S B5690328 N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide](/img/structure/B5690328.png)
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide, also known as ECA or Ethylcathinone, is a synthetic compound that belongs to the class of amphetamines. It is a stimulant drug that affects the central nervous system and has been used in research to study its mechanism of action and physiological effects.
Mechanism of Action
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide works by increasing the release of dopamine and norepinephrine in the brain, leading to increased arousal and alertness. It also inhibits the reuptake of these neurotransmitters, prolonging their effects. This compound has been found to have a higher affinity for the dopamine transporter than for the serotonin transporter.
Biochemical and Physiological Effects:
This compound has been found to increase locomotor activity and body temperature in animal studies. It has also been found to increase heart rate and blood pressure in humans. This compound has been shown to have neurotoxic effects on dopamine and serotonin neurons, leading to long-term changes in brain function.
Advantages and Limitations for Lab Experiments
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has several advantages for lab experiments, including its well-established synthesis method, its similar effects to other amphetamines, and its ability to increase dopamine and norepinephrine release. However, this compound also has limitations, including its potential for neurotoxicity and its lack of selectivity for specific neurotransmitter systems.
Future Directions
There are several future directions for research on N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). This compound has been found to have similar effects to other ADHD medications such as methylphenidate. Another area of interest is its potential as a tool for studying the dopamine system in the brain. This compound could be used to investigate the role of dopamine in reward processing and addiction. Finally, future research could focus on developing more selective and less toxic analogs of this compound for use in research and potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been used in scientific research to study its mechanism of action and physiological effects. It works by increasing the release of dopamine and norepinephrine in the brain and has been found to have similar effects to other amphetamines. This compound has several advantages for lab experiments, including its well-established synthesis method and its ability to increase dopamine and norepinephrine release. However, it also has limitations, including its potential for neurotoxicity and lack of selectivity for specific neurotransmitter systems. Future research on this compound could focus on its potential as a treatment for ADHD, its use as a tool for studying the dopamine system in the brain, and the development of more selective and less toxic analogs.
Synthesis Methods
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide can be synthesized by reacting 4-ethylphenylamine with carbon disulfide and sodium hydroxide to produce N-(4-ethylphenyl)thiourea. This compound is then reacted with furfurylamine to produce this compound. The synthesis method of this compound has been well established and can be easily reproduced in a laboratory setting.
Scientific Research Applications
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been used in scientific research to study its mechanism of action and physiological effects. It has been found to have similar effects to other amphetamines such as methamphetamine and MDMA. This compound has been used in animal studies to examine its effects on locomotor activity, body temperature, and dopamine release. It has also been used in vitro studies to investigate its effects on dopamine and serotonin transporters.
properties
IUPAC Name |
N-[(4-ethylphenyl)carbamothioyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2S/c1-2-10-5-7-11(8-6-10)15-14(19)16-13(17)12-4-3-9-18-12/h3-9H,2H2,1H3,(H2,15,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYQMYGZYERGCIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.